3-Amino-5-(Tert-Butyl)Thiophene-2-Carboxamide

• IUPAC Name: 3-amino-5-tert-butylthiophene-2-carboxamide
• InChI: InChI=1S/C9H14N2OS/c1-9(2,3)6-4-5(10)7(13-6)8(11)12/h4H,10H2,1-3H3,(H2,11,12)
• InChI Key: MKHZJBZWKNDDCN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC(=C(S1)C(=O)N)N
• Molecular Formula: C9H14N2OS
• DSSTOX Substance ID: DTXSID30370662
• Molecular Weight: 198.29 g/mol
• CAS RN: 175137-04-9

Description

3-Amino-5-(Tert-Butyl)Thiophene-2-Carboxamide is a chemical compound with a specific structure that allows it to participate in various chemical reactions and have unique properties. It is a derivative of thiophene, a heterocyclic compound with a sulfur atom in its ring.

Synthesis Analysis

• Bobko et al. (2012) describe a novel and efficient route for synthesizing similar compounds, emphasizing versatility and good yield in the synthesis process (Bobko, Kaura, Evans & Su, 2012).

Molecular Structure Analysis

• Dey et al. (2012) investigated the crystal and molecular structure of a similar thiophene derivative, focusing on its molecular geometry and the interactions stabilizing its structure (Dey, Prakash, Vasu, Saravanan & Chopra, 2012).

Chemical Reactions and Properties

• A study by Gholivand et al. (2009) on a related compound, N-(3-nitrobenzoyl)-N',N''-bis(tert-butyl)phosphoric triamide, provides insights into the chemical reactions and structural properties of such compounds (Gholivand, Mostaanzadeh, Koval’, Dušek, Erben & Della Védova, 2009).

Physical Properties Analysis

• The physical properties of similar compounds can be inferred from the work of Liaw & Liaw (1998), who explored the properties of polyamides derived from related chemicals (Liaw & Liaw, 1998).

Chemical Properties Analysis

• Ahmad et al. (2021) conducted a study on 5-aryl-N-(pyrazin-2-yl)thiophene-2-carboxamides, providing valuable information on the chemical properties, including reactivity parameters and electronic properties (Ahmad, Rasool, Mubarik, Zahoor, Hashmi, Zubair, Bilal, Hussien, Akhtar & Haider, 2021).

Scientific Research Applications

• Synthesis of α-Amino-Acid Derivatives : A study by Villalgordo et al. (1996) demonstrated a novel amination reaction using diphenyl phosphorazidate (DPPA) and di(tert-butyl) dicarbonate, which yielded derivatives of α-amino acids. This process highlights the utility of tert-butyl groups in organic synthesis, especially for amino acid derivatives (Villalgordo, Linden, & Heimgartner, 1996).

• Synthesis of Pyrazole Carboxamides : Bobko et al. (2012) developed a novel and efficient route for synthesizing 5-amino-3-aryl-1-(tert-butyl)-1H-pyrazole-4-carboxamides, highlighting the versatility of tert-butyl-substituted thiophene derivatives in synthesizing complex organic compounds (Bobko, Kaura, Evans, & Su, 2012).

• Antinociceptive Activity : Shipilovskikh et al. (2020) explored the antinociceptive activity of N-substituted 4-aryl-4-oxo-2-[(3-thiophen-2-yl)amino]but-2-enamides, indicating the potential of such compounds in pain management (Shipilovskikh, Vaganov, Makhmudov, & Rubtsov, 2020).

• Pharmacological Activities : A study by Amr et al. (2010) synthesized a series of thiophene derivatives and evaluated their antiarrhythmic, serotonin antagonist, and antianxiety activities, demonstrating the pharmacological potential of tert-butyl-substituted thiophene compounds (Amr, Sherif, Assy, Al-Omar, & Ragab, 2010).

• Synthesis of Pyrazolo[1,5-c][1,3,5]thiadiazine-4-thiones : Vicentini et al. (1994) described the synthesis of 4H-pyrazolo[1,5-c][1,3,5]thiadiazine-4-thiones, a process involving tert-butyl-substituted thiophene derivatives, showcasing their application in heterocyclic chemistry (Vicentini, Veronese, Guarneri, Manfrini, Giori, & Guccione, 1994).

Safety And Hazards

“3-Amino-5-(Tert-Butyl)Thiophene-2-Carboxamide” may cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335). It is recommended to use this compound only in well-ventilated areas and to wear protective gloves, clothing, and eye/face protection.

Citations

Synthesis of 2-(2, 4-dihydroxyphenyl) thieno-1, 3-thiazin-4-ones, their lipophilicity and anticancer activity in vitro

J Matysiak, M Juszczak, MM Karpińska, E Langner… - Molecular …, 2015 - Springer

A new one-step synthesis of novel biologically active 2-substituted 2,4-dihydroxyphenyl-4 H \documentclass[12pt]{minimal} \usepackage{amsmath} \usepackage{wasysym} \usepackage…

Number of citations: 13 link.springer.com

New derivative of 2-(2, 4-dihydroxyphenyl) thieno-1, 3-thiazin-4-one (BChTT) elicits antiproliferative effect via p38-mediated cell cycle arrest in cancer cells

M Juszczak, K Walczak, J Matysiak… - Bioorganic & Medicinal …, 2016 - Elsevier

2-(2,4-Dihydroxyphenyl)thieno-1,3-thiazin-4-ones are a group of new compounds with potential anticancer activity. This type of derivatives was poorly investigated in the area of …

Number of citations: 9 www.sciencedirect.com